Cas no 467219-11-0 (2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaboronal-2-yl)fluorene)

• Product Name: 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaboronal-2-yl)fluorene
• CAS No: 467219-11-0
• MF: C₂₅H₃₂B₂O₄
• MW: 418.141187667847
• CID: 2140109
• PubChem ID: 21917268
• Update Time: 2025-06-11

2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaboronal-2-yl)fluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaboronal-2-yl)fluorene
• 2,2'-(9H-fluorene-2,6-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-fluorene
• WS-00143
• SCHEMBL202622
• 2,7-Bis(4,4,5,5-tetramethyl-1,3,2-dioxabororan-2-YL)fluorene
• YSZC1140
• 4,4,5,5-tetramethyl-2-[7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-9H-fluoren-2-yl]-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2,2'-9H-fluorene-2,7-diylbis[4,4,5,5-tetramethyl-
• 467219-11-0
• 1,3,2-Dioxaborolane,2,2'-(9H-fluorene-2,7-diyl)bis[4,4,5,5-tetramethyl-
• KGUOBHHBYYHMFX-UHFFFAOYSA-N
• Fluorene-2,7-bis(boronic Acid Pinacol Ester)
• W19484
• 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaboronal-2-yl) fluorene
• 4,4,5,5-Tetramethyl-2-[7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-9H-fluoren-2-yl]-[1,3,2]dioxaborolane

• Inchi： 1S/C25H32B2O4/c1-22(2)23(3,4)29-26(28-22)18-9-11-20-16(14-18)13-17-15-19(10-12-21(17)20)27-30-24(5,6)25(7,8)31-27/h9-12,14-15H,13H2,1-8H3
• InChI Key： KGUOBHHBYYHMFX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C4C=CC(B5OC(C)(C)C(C)(C)O5)=CC=4CC=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 418.2486698g/mol
• Monoisotopic Mass: 418.2486698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaboronal-2-yl)fluorene

Recent Advances in the Application of 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaboronal-2-yl)fluorene (CAS: 467219-11-0) in Chemical Biology and Pharmaceutical Research

The compound 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaboronal-2-yl)fluorene (CAS: 467219-11-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This boronic ester-functionalized fluorene derivative serves as a critical building block in the synthesis of organic electronic materials, fluorescent probes, and drug delivery systems. Recent studies have highlighted its unique photophysical properties, biocompatibility, and potential for targeted therapeutic applications.

One of the most notable advancements involves the use of this compound in the development of organic light-emitting diodes (OLEDs) and biosensors. Researchers have demonstrated that its high electron mobility and stability under physiological conditions make it an ideal candidate for real-time monitoring of biological processes. For instance, a 2023 study published in Advanced Materials showcased its application in designing a novel fluorescent probe for detecting reactive oxygen species (ROS) in live cells, offering insights into oxidative stress-related diseases.

In the pharmaceutical domain, 2,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaboronal-2-yl)fluorene has been explored as a key intermediate in the synthesis of boron-containing drug candidates. Its boronic acid moiety enables selective binding to biomolecules, such as glycoproteins and enzymes, which is pivotal for developing targeted therapies. A recent Journal of Medicinal Chemistry article (2024) reported its incorporation into a new class of proteasome inhibitors, showing promising results in preclinical models of multiple myeloma.

Furthermore, the compound's role in polymer chemistry has expanded, particularly in creating stimuli-responsive drug carriers. Researchers have engineered boronate ester-linked copolymers that release payloads in response to pH or glucose levels, as detailed in a 2024 Nature Communications paper. This innovation holds potential for diabetes and cancer treatments, where controlled drug release is critical.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetics and minimizing off-target effects. Ongoing research focuses on structural modifications to enhance its selectivity and reduce toxicity. Collaborative efforts between academia and industry aim to translate these findings into clinical applications within the next decade.